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Compound of Interest

Compound Name: 5,5-Dimethylnonane
CAS No.: 6414-96-6
Cat. No.: B14734578
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5-Dimethylnonane is a branched-chain alkane with the chemical formula Ci1Hz4. As a
member of the hydrocarbon family, its physicochemical properties are of interest in various
fields, including organic synthesis, fuel technology, and as a nonpolar solvent. This technical
guide provides a comprehensive overview of the known physicochemical properties of 5,5-
Dimethylnonane, detailed experimental methodologies for their determination, and relevant
safety information.

Core Physicochemical Properties

The following tables summarize the key quantitative data for 5,5-Dimethylnonane.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula Ci11H24 [1112]
Molecular Weight 156.31 g/mol [1]
CAS Number 6414-96-6 [2]
Appearance Colorless liquid (expected) Inferred from similar alkanes
Boiling Point 177 -181°C [3]
Melting Point -57.06 °C (estimate) [3]
Density 0.743 - 0.747 g/mL [3]
Refractive Index 1.4172 - 1.420 [3]
Table 2: Solubility Properties
Solvent Solubility Rationale/Source
Based on the properties of the
Water Practically Insoluble isomeric 2,5-dimethylnonane,

which is hydrophobic.[4]

Nonpolar Organic Solvents
(e.g., Hexane, Toluene,

Benzene)

Soluble

"Like dissolves like" principle;
as a nonpolar alkane, it is
expected to be soluble in

nonpolar solvents.[4]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.
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Apparatus:

Thiele tube

Thermometer (0-200 °C)

Capillary tube (sealed at one end)

Small test tube

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of 5,5-Dimethylnonane (approximately 0.5 mL) is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer.

e The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is level
with the thermometer bulb.

e The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will bubble out.

e Heating is continued until a steady stream of bubbles emerges from the capillary tube.
e The heat source is removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density

Apparatus:
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e Pycnometer (specific gravity bottle) of a known volume
e Analytical balance

o Constant temperature water bath

Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately determined
using an analytical balance.

e The pycnometer is filled with 5,5-Dimethylnonane, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped from the outside.

e The filled pycnometer is placed in a constant temperature water bath (e.g., 20 °C) to allow
the liquid to reach thermal equilibrium.

e The pycnometer is removed from the bath, dried, and its total mass is measured.

e The mass of the 5,5-Dimethylnonane is calculated by subtracting the mass of the empty
pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Solubility (Qualitative)

Apparatus:

e Small test tubes
» Vortex mixer

e Droppers
Procedure:

e Place approximately 1 mL of the solvent (e.g., water, hexane) into a small test tube.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b14734578/docs?utm_src=pdf-body#physicochemical-properties-of-5-5-dimethylnonane-a-technical-guide
https://www.benchchem.com/product/b14734578/docs?utm_src=pdf-body#physicochemical-properties-of-5-5-dimethylnonane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14734578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Add a few drops of 5,5-Dimethylnonane to the test tube.

Vortex the mixture for 30 seconds.

Allow the mixture to stand and observe.

If a single, clear phase is observed, the compound is soluble. If two distinct layers form or
the mixture is cloudy, the compound is insoluble or sparingly soluble.

Visualizations

Sample Preparation

Obtain pure 5,5-Dimethylnonane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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